Cas no 137150-47-1 (1-(2,3,4,5-tetrahydro-1,6-benzodioxocin-8-yl)propan-1-ol)
137150-47-1 structure
Product Name:1-(2,3,4,5-tetrahydro-1,6-benzodioxocin-8-yl)propan-1-ol
CAS No:137150-47-1
MF:C13H18O3
MW:222.280224323273
CID:1242733
PubChem ID:3071491
Update Time:2025-04-20
1-(2,3,4,5-tetrahydro-1,6-benzodioxocin-8-yl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,3,4,5-tetrahydro-1,6-benzodioxocin-8-yl)propan-1-ol
- alpha-Ethyl-2,3,4,5-tetrahydro-1,6-benzodioxocin-8-methanol
- BRN 5336282
- 1,6-Benzodioxocin-8-methanol, 2,3,4,5-tetrahydro-alpha-ethyl-
- 1,6-Benzodioxocin-8-methanol, alpha-ethyl-2,3,4,5-tetrahydro-
- DTXSID60929728
- 137150-47-1
-
- Inchi: 1S/C13H18O3/c1-2-11(14)10-5-6-12-13(9-10)16-8-4-3-7-15-12/h5-6,9,11,14H,2-4,7-8H2,1H3
- InChI Key: AAZPNFRKNXUPHX-UHFFFAOYSA-N
- SMILES: O1C2C=C(C=CC=2OCCCC1)C(CC)O
Computed Properties
- Exact Mass: 222.12564
- Monoisotopic Mass: 222.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- PSA: 38.69
1-(2,3,4,5-tetrahydro-1,6-benzodioxocin-8-yl)propan-1-ol Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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